3-Amino-4-bromobenzoic acid
Overview
Description
3-Amino-4-bromobenzoic acid is a chemical compound with the empirical formula C7H6BrNO2 and a molecular weight of 216.03 . It is commonly used in peptide synthesis .
Molecular Structure Analysis
The SMILES string for 3-Amino-4-bromobenzoic acid isNc1cc(ccc1Br)C(O)=O . This indicates that the molecule contains an amino group (NH2) and a carboxylic acid group (COOH) attached to a benzene ring, which also has a bromine atom attached . Physical And Chemical Properties Analysis
3-Amino-4-bromobenzoic acid is a solid substance . It has a melting point of 226-230 °C . The compound is air-sensitive and should be stored under inert gas .Scientific Research Applications
Peptide Synthesis
3-Amino-4-bromobenzoic acid: is commonly used in peptide synthesis . Its structure, which includes both an amino group and a carboxylic acid, makes it a valuable building block for constructing complex peptides. The bromine atom also offers a reactive site for further functionalization, allowing for the introduction of additional amino acids or other modifications necessary for the desired peptide structure.
Pharmaceutical Research
In pharmaceutical research, 3-Amino-4-bromobenzoic acid serves as a precursor in the synthesis of various drug candidates . Its bromine moiety can undergo substitution reactions, enabling the creation of diverse medicinal compounds. Researchers utilize this compound to develop new therapeutic agents with potential applications in treating diseases.
Material Science
The compound finds application in material science, particularly in the development of novel materials with specific optical or electronic properties . Its ability to act as a ligand to metal ions can lead to the formation of new metal-organic frameworks (MOFs), which are of interest for their porosity and potential use in gas storage, catalysis, and more.
Biological Studies
In biology, 3-Amino-4-bromobenzoic acid could be used to study protein interactions and functions. While not directly involved in biological systems, its derivatives can be tagged to biomolecules to investigate biological pathways or to serve as probes in enzyme studies .
Environmental Science
Environmental scientists may employ 3-Amino-4-bromobenzoic acid in the study of environmental pollutants. Its brominated structure allows it to be used as a model compound in understanding the behavior of brominated organic contaminants in the environment .
Analytical Chemistry
This compound is also significant in analytical chemistry, where it can be used as a standard or reference compound in various chromatographic and spectroscopic methods. Its distinct spectral properties enable accurate and precise measurements of complex mixtures .
Chemical Synthesis
In chemical synthesis, 3-Amino-4-bromobenzoic acid is a versatile intermediate. It can undergo reactions such as palladium-catalyzed cross-coupling to form biaryl structures, which are core components in many organic compounds, including natural products and pharmaceuticals .
Metal Complex Synthesis
Lastly, 3-Amino-4-bromobenzoic acid can be used to synthesize metal complexes. These complexes have a variety of applications, including catalysis, as sensors, or in materials with magnetic properties. The presence of both amino and carboxylic groups allows for stable chelation to metal ions .
Safety and Hazards
3-Amino-4-bromobenzoic acid is classified as Acute Tox. 3 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 . It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . Personal protective equipment, including a dust mask type N95 (US), eyeshields, and gloves, should be used when handling this compound .
Mechanism of Action
Action Environment:
Environmental factors, such as pH, temperature, and co-administered drugs, can influence the compound’s efficacy and stability. For instance, pH variations affect solubility and dissolution rates, impacting absorption. Additionally, interactions with other drugs may alter its pharmacokinetics.
properties
IUPAC Name |
3-amino-4-bromobenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3H,9H2,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZFJADFQEBASQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)O)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00392316 |
Source
|
| Record name | 3-amino-4-bromobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00392316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-bromobenzoic acid | |
CAS RN |
2840-29-1 |
Source
|
| Record name | 3-Amino-4-bromobenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2840-29-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-amino-4-bromobenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00392316 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Amino-4-Bromobenzoic Acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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